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An In-depth Guide for Researchers and Drug Development Professionals

Trihexyltetradecylphosphonium chloride is a quaternary phosphonium salt classified as an
ionic liquid. Possessing a unique combination of properties including high thermal stability, low
volatility, and efficacy as a phase-transfer catalyst, it has garnered significant interest across
various scientific and industrial domains. This document provides a detailed overview of its
chemical identity, physicochemical properties, and key experimental applications relevant to
research and development.

Chemical Identity and Structure

Trihexyltetradecylphosphonium chloride is characterized by a central phosphorus atom
bonded to three hexyl chains and one tetradecyl chain, with a chloride counter-ion.

o |[UPAC Name: trihexyl(tetradecyl)phosphanium chloride[1]

« CAS Number: 258864-54-9[1][2]

e Synonyms: Tetradecyltrihexylphosphonium chloride[2][3], P666(14) CI
e Molecular Formula: Cs2HesCIP[1][2]

e Molecular Weight: 519.31 g/mol [2]
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o Appearance: Colorless to pale yellow liquid[2][3]

Chemical Structure:

Caption: 2D structure of trihexyltetradecylphosphonium chloride.

Physicochemical Properties

A summary of the key quantitative data for trihexyltetradecylphosphonium chloride is

presented below. These properties underscore its utility as a versatile ionic liquid.

Table 1: Physical and Chemical Properties

Property Value Conditions
Purity >95.0% (NMR Assay)
Density 0.88 g/cm?3 25°C
0.895 g/mL 20 °C[2][4]
Melting Point < Room Temperature
Viscosity 1631 cP 25°C
1824 cP 25 °C[5][6]
Conductivity 4.63 mS/cm 25 °C[5]
Flash Point 118 °C (244.4 °F) -[4]
Electrochemical Window 3.8V
Table 2: Solubility Profile
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Solvent Miscibility/Solubility

Water Immiscible[7]

Hexane Miscible[8]

Toluene Miscible[8]

Diethyl Ether Miscible[8]

Dichloromethane Miscible[8]

Tetrahydrofuran Miscible[8]

2-Hydroxypropane Miscible[8]

Carbon Dioxide Soluble in dense/supercritical CO2[9][10]

Experimental Protocols

This ionic liquid is utilized in a variety of applications. Detailed protocols for its synthesis and a
key application are provided below.

Synthesis of Trihexyltetradecylphosphonium Chloride

A standard method for the industrial preparation of trihexyltetradecylphosphonium chloride
involves the quaternization of trihexylphosphine.[2]

Methodology:

o Reaction Setup: Charge a reaction vessel with trihexylphosphine and one equivalent of 1-
chlorotetradecane under a nitrogen atmosphere.

e Reaction Conditions: Heat the mixture to 140 °C and stir for 12 hours.

 Purification: After the reaction is complete, apply a vacuum to the mixture to strip away any
volatile components. These may include unreacted 1-chlorotetradecane and byproducts
such as hexene and tetradecene isomers.

o Final Product: The process yields trihexyltetradecylphosphonium chloride as a clear, pale
yellow liquid with a typical yield of 98%.[2]
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Application in Extractive Desulfurization of Liquid Fuel

Trihexyltetradecylphosphonium chloride is an effective extractant for removing sulfur
compounds from liquid fuels, a critical process for producing cleaner energy.[9]

Methodology for Extractive Desulfurization (EDS) of a Model Fuel:

e Model Fuel Preparation: Prepare a model fuel by dissolving a known concentration of a
sulfur-containing compound (e.g., dibenzothiophene, DBT) in a hydrocarbon solvent like n-
dodecane.

e Extraction Process:

o In a sealed vessel, mix the model fuel with trihexyltetradecylphosphonium chloride at a
specified mass ratio (e.g., 1:1).

o Maintain the mixture at a constant temperature (e.g., 30 °C) and agitate for a defined
period (e.g., 30 minutes) to ensure thorough mixing and phase contact.

o Phase Separation: Allow the mixture to settle, leading to the separation of the fuel phase and
the ionic liquid phase (containing the extracted sulfur compounds).

e Analysis: Analyze the sulfur content in the treated fuel phase using appropriate analytical
techniques (e.g., gas chromatography) to determine the percentage of sulfur removal.

» Regeneration and Recycling: The ionic liquid phase can be separated and potentially
regenerated for reuse in subsequent extraction cycles.[5]

Logical and Experimental Workflows

The synthesis and subsequent application of trihexyltetradecylphosphonium chloride can
be represented as a logical workflow, from starting materials to final application and analysis.
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Synthesis Protocol

Starting Materials:
- Trihexylphosphine
- 1-Chlorotetradecane

Quaternization Reaction
(140°C, 12h, N2 atm)

Vacuum Stripping
(Remove Volatiles)

Application: Extractive Desulfurization

Final Product:
Trihexyltetradecylphosphonium
Chloride (IL)

Model Fuel
(e.g., DBT in n-dodecane)

Use as Extr

Liquid-Liquid Extraction
(Mix Fuel with IL at 30°C)

Phase Separation

Analysis of Fuel Phase IL Regeneration
(e.g., GC for S-content) & Recycle

Desulfurized Fuel

Click to download full resolution via product page

Caption: Workflow for Synthesis and Application in Desulfurization.
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Applications in Research and Drug Development

Trihexyltetradecylphosphonium chloride's unique properties make it a valuable tool for the
scientific community.

o Phase-Transfer Catalysis: It serves as an efficient phase-transfer catalyst, facilitating
reactions between reactants in immiscible phases, which can lead to higher yields and faster
reaction rates in organic synthesis.[2] This is particularly relevant in the synthesis of complex
pharmaceutical intermediates.

e Drug Formulation and Delivery: As a phosphonium salt, it has been explored for its potential
to enhance the solubility of poorly soluble active pharmaceutical ingredients (APIs), a
significant challenge in drug development.[2] Its amphiphilic nature, with both hydrophobic
alkyl chains and a charged hydrophilic head, allows it to act as a surfactant or emulsifier.[2]

o Advanced Materials and Nanotechnology: The ionic liquid is used in the surface modification
of nanoparticles, which can improve their stability and functionality for applications in
catalysis and advanced sensors.[2]

» Electrochemical Applications: Its high ionic conductivity makes it a candidate for use as an
electrolyte in energy storage systems like batteries and supercapacitors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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